Cas no 854658-72-3 ( )
structure
Product Name:
CAS No:854658-72-3
MF:C14H17IO3
MW:360.187456846237
CID:872109
PubChem ID:24727500
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-(4-iodophenyl)-6-oxohexanoate
- 6-(4-iodo-phenyl)-6-oxo-hexanoic acid ethyl ester
- 6-(4-Jod-phenyl)-6-oxo-hexansaeure-aethylester
- ETHYL6-(4-IODOPHENYL)-6-OXOHEXANOATE
- MFCD02261321
- 854658-72-3
- DTXSID00645718
- MS-21102
- AKOS016022998
-
-
- MDL： MFCD02261321
- Inchi： 1S/C14H17IO3/c1-2-18-14(17)6-4-3-5-13(16)11-7-9-12(15)10-8-11/h7-10H,2-6H2,1H3
- InChI Key： ZUWNSPNKRJDBTI-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)C(CCCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 360.02200
- Monoisotopic Mass: 360.02224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 3.59740
Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207935-1g |
ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207935-2g |
ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207935-5g |
ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AD92559-1g |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AD92559-2g |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AD92559-5g |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 97% | 5g |
$1650.00 | 2024-04-19 | |
| Crysdot LLC | CD12023892-1g |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 95+% | 1g |
$316 | 2024-07-24 | |
| Crysdot LLC | CD12023892-5g |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | 95+% | 5g |
$1156 | 2024-07-24 | |
| Key Organics Ltd | MS-21102-1G |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21102-5G |
Ethyl 6-(4-iodophenyl)-6-oxohexanoate |
854658-72-3 | >95% | 5g |
£1415.00 | 2025-02-09 |
Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
854658-72-3 ( ) Related Products
- 63131-30-6(Ethyl 3-(4-iodophenyl)-3-oxopropanoate)
- 68332-33-2(3-(3-IODO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
